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Compound of Interest

Compound Name:
3-Benzyloxybenzaldehyde-alpha-

D1

Cat. No.: B12297330

Get Quote

Executive Summary
3-Benzyloxybenzaldehyde-alpha-D1 is the selectively deuterated isotopologue of 3-

benzyloxybenzaldehyde, where the formyl hydrogen is replaced by deuterium (

H). This compound serves as a critical probe in mechanistic toxicology and medicinal
chemistry, particularly for investigating Aldehyde Dehydrogenase (ALDH) activity and metabolic
stability.

By exploiting the Kinetic Isotope Effect (KIE), this deuterated analog allows researchers to

determine rate-limiting steps in oxidation pathways without altering the steric environment of

the pharmacophore. This guide outlines the definitive spectroscopic signatures required to

validate the structural integrity and isotopic enrichment (>98 atom% D) of the compound.
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Property Specification

Chemical Name

3-(Benzyloxy)benzaldehyde-

-

Molecular Formula

Molecular Weight 213.25 g/mol (vs. 212.24 for non-deuterated)

Exact Mass 213.0899

Appearance White to pale cream crystalline solid

Melting Point 56–58 °C (Consistent with parent)

Solubility

Soluble in

, DMSO-

, MeOH; Insoluble in water

Synthesis & Production Logic
To ensure high isotopic purity (>98% D) at the formyl position, a Metal-Halogen Exchange

protocol using DMF-

is the superior methodology compared to H/D exchange, which often suffers from back-
exchange.

Experimental Protocol: DMF- Formylation
Reagents: 3-Benzyloxybromobenzene (1.0 eq),

-BuLi (1.1 eq), DMF-

(1.2 eq, >99.5% D), THF (anhydrous).

Lithiation: Cool THF solution of 3-benzyloxybromobenzene to -78 °C. Add

-BuLi dropwise. Stir for 30 min to generate the aryllithium intermediate.

Quench: Rapidly add DMF-
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. The deuterated formyl group is transferred from the perdeuterated amide.

Hydrolysis: Warm to 0 °C and quench with aqueous

.

Purification: Silica gel chromatography (Hexanes/EtOAc 9:1).
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Caption: Figure 1. High-fidelity synthesis via cryogenic lithiation and DMF-d7 trapping to ensure

exclusive alpha-deuteration.

Spectroscopic Characterization
The validation of 3-Benzyloxybenzaldehyde-alpha-D1 relies on the absence of standard

aldehyde signals and the appearance of isotope-specific coupling patterns.

A. Nuclear Magnetic Resonance (NMR)[3][4]
1. Proton NMR (

H NMR)
The most diagnostic feature is the silent formyl region.

Parent (
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): Sharp singlet at

9.95 ppm.

Deuterated (

): Complete disappearance of the signal at

9.95 ppm.

Integration Check: The ratio of aromatic protons to the benzylic methylene (

) must remain 9:2. Any residual signal at 9.95 ppm quantifies the % non-deuterated impurity.

Table 1: Comparative

H NMR Data (400 MHz,

)

Position (ppm) Multiplicity Integral Assignment

CHO (

)
Silent -- 0H C-D (Formyl)

Ar-H (2) 7.48 s 1H Ortho to CHO

Ar-H (4,5,6) 7.30–7.45 m 3H
Meta/Para to

CHO

Ph-H (Benzyl) 7.30–7.45 m 5H Benzyloxy Ring

Benzyl 5.15 s 2H

2. Carbon-13 NMR (

C NMR)
Deuterium (
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) couples to carbon, splitting the carbonyl signal into a triplet (

).

Parent (

): Singlet at

192.1 ppm.

Deuterated (

): 1:1:1 Triplet at

191.8 ppm.

Coupling Constant:

Hz.

Isotope Shift: Upfield shift of ~0.3 ppm due to the heavier mass of D.

B. Mass Spectrometry (MS)
Mass spectrometry provides definitive confirmation of the mass shift (+1 Da).

Table 2: EI-MS Fragmentation Analysis
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Ion Fragment
m/z (

)

m/z (

)
Mechanistic Insight

Molecular Ion (

)
212 213

Confirmation of D-

incorporation.

/ 211 211

Loss of the formyl H/D

radical. Both converge

to the same cation (

).

/ 183 183

Loss of the formyl

group entirely. Mass

remains unchanged.

Tropylium Ion 91 91

Benzyl fragment (

) derived from the

benzyloxy group.

Unchanged.

Quality Control Rule: The abundance of

212 (residual parent) relative to 213 determines isotopic purity.

C. Infrared Spectroscopy (IR)
The vibrational frequency of the C-H bond shifts significantly upon deuteration due to the

reduced mass effect (

).

C-H Stretch (Aldehyde): The characteristic "Fermi doublet" (2720 & 2820 cm

) disappears.

C-D Stretch: A new, weaker band appears at 2050–2100 cm

.
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C=O Stretch: Shifts slightly to lower wavenumber (e.g., 1695 cm

1692 cm

) due to coupling with the heavier D atom.

Applications & Logic
Metabolic Stability Studies
3-Benzyloxybenzaldehyde is a scaffold for ALDH1A3 inhibitors [1]. The alpha-deuterated

analog is used to block the primary metabolic pathway: oxidation to 3-benzyloxybenzoic acid.

Logic: The C-D bond is stronger than the C-H bond. If C-H bond cleavage is the rate-limiting

step (Primary Kinetic Isotope Effect,

), the deuterated compound will show significantly extended half-life (

) in microsomal stability assays.
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Caption: Figure 2. Deuterium substitution increases activation energy for ALDH-mediated

oxidation, slowing metabolic clearance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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